Cas no 1805313-26-1 (Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1805313-26-1
• MF: C₁₁H₉ClF₅NO₃
• MW: 333.639079809189
• CID: 4844678
• Update Time: 2025-10-08

Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H9ClF5NO3/c1-20-8(19)3-6-7(21-11(15,16)17)2-5(4-12)18-9(6)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： CUEDWPTUIZWAJB-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(CC(=O)OC)C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate

Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805313-26-1): A Comprehensive Overview

Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805313-26-1) is a highly specialized compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to by its CAS number, is a member of the pyridine family and features a unique combination of functional groups that contribute to its distinctive properties and reactivity.

The structure of Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate includes a pyridine ring substituted with a chloromethyl group at the 6-position, a difluoromethyl group at the 2-position, and a trifluoromethoxy group at the 4-position. The presence of these functional groups imparts specific chemical and biological activities, making it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the importance of fluorinated compounds in pharmaceutical development due to their enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl and trifluoromethoxy groups in Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate are particularly noteworthy for their ability to modulate biological activity and improve drug efficacy. These functional groups can influence the binding affinity of molecules to their targets, thereby enhancing therapeutic outcomes.

In the context of medicinal chemistry, Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate has been explored as a key intermediate in the synthesis of novel drugs targeting various diseases. For instance, studies have shown that compounds derived from this intermediate exhibit potent antiviral and anticancer activities. The chloromethyl group can be further modified through various chemical reactions to introduce additional functionalities, expanding its utility in drug design.

The synthetic route for Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate involves several well-defined steps, including the formation of the pyridine ring, introduction of the difluoromethyl and trifluoromethoxy groups, and final esterification to form the methyl acetate derivative. Each step requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and directed ortho-metalation have been employed to optimize the synthesis process.

The physical properties of Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate are also of interest. It is typically obtained as a colorless solid with a melting point ranging from 50°C to 70°C, depending on the specific batch and purity. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques.

Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to characterize Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate. The NMR spectrum reveals distinct signals for the fluorinated groups and the pyridine ring, providing valuable information about the molecular structure. Mass spectrometry confirms the molecular weight and helps identify any impurities or by-products present in the sample.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. It should be stored in a cool, dry place away from incompatible materials to maintain its stability and prevent degradation.

The potential applications of Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate extend beyond pharmaceuticals. In agricultural chemistry, it has been investigated as an intermediate in the synthesis of herbicides and pesticides with improved efficacy against resistant strains. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of functional polymers and coatings.

In conclusion, Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805313-26-1) is a versatile compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups offers opportunities for innovative research and development in pharmaceuticals, agriculture, and materials science. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.